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Compound of Interest

Compound Name: Isononyl alcohol

Cat. No.: B011279 Get Quote

Isononyl alcohol (INA), a branched-chain primary C9 alcohol, stands as a pivotal chemical

intermediate in a multitude of industrial applications.[1] While not typically used as a final

product, its unique branched structure and reactivity make it an essential precursor for a

diverse range of high-performance materials. Industrially, INA is primarily synthesized through a

two-step oxo process, which involves the hydroformylation of octene isomers to produce

nonanal, followed by the hydrogenation of this aldehyde to yield isononyl alcohol.[1][2][3] This

guide provides a comprehensive technical overview of the primary applications of isononyl
alcohol, detailing the underlying chemistry, experimental protocols, and the structure-property

relationships that drive its utility for researchers, scientists, and professionals in material and

drug development.

Physicochemical Properties of Isononyl Alcohol
A clear understanding of INA's physical and chemical properties is fundamental to its

application. These properties dictate its behavior as a solvent, its reactivity in esterification and

ethoxylation reactions, and the characteristics of its derivatives.
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Property Value Reference

Molecular Formula C₉H₂₀O [3]

Molar Mass 144.25 g/mol [3]

Appearance Clear, colorless liquid [2][4]

CAS Number 27458-94-2 [4][5]

Density ~0.83 g/cm³ [3]

Boiling Point ~215 °C [3]

Flash Point ~98 °C [3]

Solubility in Water Slightly soluble [3][4]

Industrial Synthesis of Isononyl Alcohol
The industrial production of INA is a testament to catalytic chemistry, primarily utilizing the LP

Oxo℠ process developed in the 1970s, which employs a rhodium-based catalyst for greater

efficiency and milder reaction conditions compared to older high-pressure cobalt methods.[1][6]
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Step 1: Hydroformylation (Oxo Synthesis)

Step 2: Hydrogenation
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Caption: Two-step esterification for DINP synthesis.

Experimental Protocol: The following protocol outlines a modern synthesis method using a

titanium-based catalyst system, which enhances efficiency. [7][8]

Step 1: Monoester Formation

Charge Reactor: In a suitable reaction vessel equipped with a stirrer and heating mantle,

charge 1 part by weight of phthalic anhydride and 3–4 parts of isononyl alcohol. [7]

[8]The molar excess of INA is a critical choice to drive the reversible diesterification

reaction to completion. [8] 2. Initial Heating: Begin heating the mixture with constant

stirring. The monoesterification is an exothermic reaction that proceeds readily as the

temperature rises toward 120°C without the need for a catalyst. [7]
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Step 2: Catalyst Addition and Diesterification

Catalyst Introduction: Once the reaction mixture reaches 150–180°C, introduce the

catalyst. A composite catalyst consisting of a solid titanium-based compound and tetra-

isopropyl titanate (in a 1:1 ratio) is added at 0.001–0.002 parts by weight relative to the

reactants. [7][8] 2. Elevated Temperature Reaction: Increase the temperature to 225–

235°C and maintain it for 2–3 hours. [7][9]This elevated temperature is necessary to

overcome the activation energy for the second esterification, which is a reversible

reaction. Water is continuously removed from the reaction mixture to shift the equilibrium

towards the product side. [10]

Step 3: Purification

Removal of Excess Alcohol: After the reaction is complete (monitored by measuring the

acid number, which should fall below 2mgKOH/g), cool the mixture to 190–195°C. [7]

[9]Apply vacuum distillation to remove the unreacted excess isononyl alcohol, which can

be recycled. [7][10] 2. Final Purification: The resulting crude DINP is then subjected to

decolorization (e.g., using activated carbon) and filtration to yield the pure product. [7]

Applications of INA-Based Plasticizers: These plasticizers are integral to numerous

industries, including:

Automotive: Used in dashboards, interior trims, and wire insulation to ensure durability and

flexibility. [2][5]* Construction: Found in resilient flooring, roofing membranes, and flexible

piping. [2][5]* Wire and Cable: Provides necessary insulation flexibility and resistance to

temperature fluctuations. [2]

Application in Surfactant Chemistry: Isononyl
Alcohol Ethoxylates
Isononyl alcohol serves as a hydrophobic starting material for the synthesis of non-ionic

surfactants known as isononyl alcohol ethoxylates (INAEs). [11][12]These surfactants are

highly regarded for their superior cleaning performance, especially in degreasing applications.

[11][12] Synthesis of INAEs: The production of INAEs involves the ethoxylation of isononyl
alcohol, where ethylene oxide is added to the alcohol in the presence of a catalyst. [13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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